Cas no 162011-69-0 (Benzoic acid, 4-[[4-(methylthio)phenyl]acetyl]-, methyl ester)

• Product Name: Benzoic acid, 4-[[4-(methylthio)phenyl]acetyl]-, methyl ester
• CAS No: 162011-69-0
• MF: C₁₇H₁₆O₃S
• MW: 300.372143745422
• CID: 1342026
• Update Time: 2024-08-17

Benzoic acid, 4-[[4-(methylthio)phenyl]acetyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[4-(methylthio)phenyl]acetyl]-, methyl ester
• Benzoic acid, 4-[2-[4-(methylthio)phenyl]acetyl]-, methyl ester

• Inchi： 1S/C17H16O3S/c1-20-17(19)14-7-5-13(6-8-14)16(18)11-12-3-9-15(21-2)10-4-12/h3-10H,11H2,1-2H3
• InChI Key： HTOSPKSVHGJYHC-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(CC2=CC=C(SC)C=C2)=O)C=C1

Computed Properties

• Exact Mass: 300.08208

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 472.0±35.0 °C(Predicted)
• PSA: 43.37